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Compound of Interest

Compound Name: 2,5-Dichlorobenzoic acid

Cat. No.: B146593 Get Quote

For Immediate Reference: Key Safety and Handling Information

This document provides essential guidance for researchers, scientists, and drug development

professionals on the safe handling and disposal of 2,5-Dichlorobenzoic acid (CAS No. 50-79-

3). Adherence to these protocols is critical to ensure personal safety and maintain a secure

laboratory environment. This compound is classified as a skin, eye, and respiratory irritant,

necessitating careful handling and the use of appropriate personal protective equipment (PPE).

Hazard Identification and Personal Protective
Equipment
2,5-Dichlorobenzoic acid presents several potential health hazards upon exposure. It is

crucial to be aware of these risks and to use the appropriate personal protective equipment

(PPE) to minimize exposure.

Summary of Hazards:
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Hazard Type Description GHS Classification

Skin Irritation
Causes skin irritation upon

contact.[1][2]
Skin Irritation (Category 2)[1]

Eye Irritation
Causes serious eye irritation.

[1][2]
Eye Irritation (Category 2)[1]

Respiratory Irritation
May cause respiratory irritation

if inhaled.[1][2]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system[1]

Recommended Personal Protective Equipment (PPE):

PPE Category Specification Standard

Eye and Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or

European Standard EN166.[3]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene). A lab

coat or other protective

clothing should be worn to

prevent skin contact.[4][3]

Inspect gloves prior to use.

Respiratory Protection

A NIOSH or European

Standard EN 149 approved

respirator should be used

when engineering controls are

insufficient or when handling

large quantities.[2][4][3]

Follow OSHA respirator

regulations in 29 CFR

1910.134.[4]

Quantitative Exposure Limits:

Occupational exposure limits such as Permissible Exposure Limits (PELs) or Threshold Limit

Values (TLVs) for 2,5-Dichlorobenzoic acid have not been established by major regulatory

bodies.[5] In the absence of defined exposure limits, a conservative approach should be taken

to minimize any potential exposure.
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Glove Chemical Resistance:

Specific breakthrough times for various glove materials when handling 2,5-Dichlorobenzoic
acid are not readily available in public databases. It is recommended to use gloves made of a

material generally resistant to acidic and chlorinated compounds, such as nitrile or neoprene.

Always inspect gloves for any signs of degradation before and during use, and replace them

immediately if any damage is suspected. For prolonged or immersive contact, it is advisable to

consult the glove manufacturer's specific chemical resistance data.

Operational Plan for Safe Handling
A systematic approach to handling 2,5-Dichlorobenzoic acid is essential to prevent accidental

exposure and ensure a safe working environment.

Step-by-Step Handling Protocol:

Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[4][3]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Remove all sources of ignition from the immediate area.[6]

Donning Personal Protective Equipment (PPE):

Put on all required PPE as specified in the table above before handling the chemical.

Weighing and Transfer:

Handle 2,5-Dichlorobenzoic acid as a solid powder.

Use a spatula or other appropriate tool for transferring the powder.

Avoid generating dust. If dust is generated, ensure adequate respiratory protection is

used.

Close the container tightly when not in use.[4]
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During the Experiment:

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[4]

Post-Experiment:

Decontaminate all surfaces and equipment that have come into contact with the chemical.

Properly label and store any unused 2,5-Dichlorobenzoic acid in a cool, dry, and well-

ventilated place, away from incompatible materials such as strong oxidizing agents.[4]

Remove and dispose of PPE in the designated waste containers.

Disposal Plan
Proper disposal of 2,5-Dichlorobenzoic acid and any contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Waste Segregation:

Collect all solid waste, including unused 2,5-Dichlorobenzoic acid and contaminated

materials (e.g., weighing paper, gloves, absorbent pads), in a designated and clearly

labeled hazardous waste container.

The container must be sealable and made of a material compatible with the chemical.

Labeling:

Label the hazardous waste container with the full chemical name ("2,5-Dichlorobenzoic
acid"), the associated hazards (e.g., "Irritant"), and the date of accumulation.

Storage:
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Store the sealed hazardous waste container in a designated, secure, and well-ventilated

area, away from incompatible materials.

Disposal:

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed chemical waste disposal contractor.

Do not dispose of 2,5-Dichlorobenzoic acid down the drain or in the regular trash.

Emergency Procedures: Spill Response
In the event of a spill, a prompt and coordinated response is necessary to mitigate the risks.

Chemical Spill Response Workflow:

Immediate Actions

Containment & Cleanup Final Steps

Alert others in the area
Evacuate the immediate area

(if necessary)

Contain the spill with
 an inert absorbent material

If safe to do so

Don appropriate PPE

Dampen solid spills with
 60-70% ethanol to minimize dust

Carefully collect the absorbed
 material into a labeled

 hazardous waste container

Decontaminate the spill area
 with soap and water

Dispose of waste through
 proper channels

Report the incident to the
 laboratory supervisor and EHS Restock spill kit

Click to download full resolution via product page

Caption: Workflow for responding to a 2,5-Dichlorobenzoic acid spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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